Cas no 93672-46-9 (7-Oxabicyclo[4.1.0]heptane,1,2,3,4,5-pentachloro-, (1a,2b,3a,4b,5b,6a)- (9CI))

• Product Name: 7-Oxabicyclo[4.1.0]heptane,1,2,3,4,5-pentachloro-, (1a,2b,3a,4b,5b,6a)- (9CI)
• CAS No: 93672-46-9
• MF: C₆H₅Cl₅O
• MW: 270.368297338486
• CID: 804057
• PubChem ID: 146771
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]heptane,1,2,3,4,5-pentachloro-, (1a,2b,3a,4b,5b,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane,1,2,3,4,5-pentachloro-, (1a,2b,3a,4b,5b,6a)- (9CI)
• (1R,2S,3S,4R,5S,6S)-2,3,4,5,6-pentachloro-7-oxabicyclo[4.1.0]heptane
• (1S,2S,3R,4S,5S,6R)-1,2,3,4,5-pentachloro-7-oxabicyclo[4.1.0]heptane
• 93672-46-9
• 7-Oxabicyclo(4.1.0)heptane, 1,2,3,4,5-pentachloro-, (1alpha,2beta,3alpha,4beta,5beta,6alpha)-
• 1,3,4,5,6-Pentachlorocyclohexene-1-oxide
• 1,2,3,4,5-Pentachloro-7-oxabicyclo[4.1.0]heptane
• DTXSID20918239

• Inchi： 1S/C6H5Cl5O/c7-1-2(8)4(10)6(11)5(12-6)3(1)9/h1-5H/t1-,2-,3-,4+,5-,6+/m1/s1
• InChI Key： BHHXTWQURUPAAI-GTTIYYRPSA-N
• SMILES： Cl[C@]12[C@H]([C@@H]([C@H]([C@H]([C@H]1O2)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 269.875353
• Monoisotopic Mass: 267.878303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 2.9

Experimental Properties

• Density: 1.7
• Boiling Point: 347°Cat760mmHg
• Flash Point: 145.9°C
• Refractive Index: 1.564